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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the fungicide famoxadone and

its application within Integrated Pest Management (IPM) strategies. This document details its

mode of action, target pathogens, and includes protocols for efficacy testing and resistance

management.

Introduction to Famoxadone
Famoxadone is a synthetic fungicide from the oxazolidinedione class of chemicals.[1] It is a

quinone outside inhibitor (QoI) fungicide, highly effective against a broad spectrum of plant

pathogenic fungi, particularly those belonging to the Oomycetes and Ascomycetes classes.[1]

[2] Famoxadone is primarily used as a protective fungicide but also exhibits curative

properties, especially when applied in the early stages of infection.[1] It is often used in

combination with other fungicides, such as cymoxanil, to enhance its efficacy and manage the

development of resistance.[3][4]

Mode of Action
Famoxadone's primary mode of action is the inhibition of mitochondrial respiration in fungi.[1]

It specifically targets Complex III (also known as the cytochrome bc1 complex) of the electron

transport chain.[5] By binding to the quinone outside (Qo) site of cytochrome b within this
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complex, famoxadone blocks the transfer of electrons, which disrupts the production of ATP,

the essential energy currency of the cell. This ultimately leads to the cessation of fungal growth

and reproduction.[1][6]

Signaling Pathway of Famoxadone's Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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